
Introduction: Understanding the Significance of
Isotopically Labeled Standards

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: ent-Florfenicol-d3

CAS No.: 1217619-10-7

Cat. No.: B587931 Get Quote

In the landscape of modern pharmaceutical research and development, the use of stable

isotopically labeled compounds as internal standards is a cornerstone of accurate

quantification in bioanalytical studies. ent-Florfenicol-d3, the deuterated enantiomer of the

broad-spectrum antibiotic florfenicol, serves as a critical tool in this domain. Its unique

properties allow for precise measurement of florfenicol in complex biological matrices, a vital

step in pharmacokinetic, pharmacodynamic, and residue analysis studies. This guide provides

a comprehensive overview of ent-Florfenicol-d3, focusing on its chemical identity, safe

handling, and its pivotal role in analytical methodologies.

Chemical Identity and Properties
CAS Number: 1217619-10-7[1][2]

ent-Florfenicol-d3 is the unnatural enantiomer of florfenicol, where three hydrogen atoms

have been replaced by deuterium. This isotopic substitution results in a molecule with a higher

molecular weight than its corresponding unlabeled enantiomer, a feature that is leveraged in

mass spectrometry-based analytical techniques. The "ent-" prefix denotes it as the enantiomer

of the active drug, meaning it has the opposite stereochemical configuration.

Key Molecular Information:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b587931?utm_src=pdf-interest
https://www.benchchem.com/product/b587931?utm_src=pdf-body
https://www.benchchem.com/product/b587931?utm_src=pdf-body
https://www.invivochem.com/product/V92464
https://clearsynth.com/product/ent-florfenicol-d3
https://www.benchchem.com/product/b587931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₂H₁₁D₃Cl₂FNO₄S [2]

Molecular Weight 361.23 g/mol [2][3]

IUPAC Name

2,2-dichloro-N-[(2R,3S)-1,1,2-

trideuterio-1-fluoro-3-hydroxy-

3-(4-

methylsulfonylphenyl)propan-

2-yl]acetamide

[2]

Synonyms rel-Florfenicol-d3 [2]

The Role of ent-Florfenicol-d3 in Analytical
Workflows
The primary application of ent-Florfenicol-d3 is as an internal standard in quantitative

analysis, most commonly by liquid chromatography-mass spectrometry (LC-MS). The rationale

behind using a stable isotopically labeled internal standard is to correct for variations in sample

preparation and instrument response.

Experimental Workflow for Quantitative Analysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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